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Compound of Interest

Compound Name: Bornylene

Cat. No.: B1203257

For Researchers, Scientists, and Drug Development Professionals
Introduction

Bornylene, a bicyclic monoterpene, is a colorless solid organic compound.[1] Structurally
related to norbornene, it is found in the volatile emissions of some plants.[1] While its
applications in research and development are expanding, a comprehensive understanding of
its health and safety profile is crucial for ensuring safe handling and experimental use. This
technical guide provides an in-depth overview of the health and safety information for
Bornylene, including its physicochemical properties, potential hazards, handling and storage
protocols, and emergency procedures. Due to the limited availability of direct toxicological data
for Bornylene, information from structurally similar compounds, such as Norbornene, is
included for hazard assessment, with the understanding that these are estimations.

Chemical and Physical Properties

A thorough understanding of Bornylene's physical and chemical properties is fundamental to
its safe handling. The following table summarizes key quantitative data.
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Property Value Source(s)
Molecular Formula C10H16 [1112][3]
Molecular Weight 136.23 g/mol [2]
Appearance Colorless solid [1]
Melting Point 113 °C [11[3]
Boiling Point 146-147 °C [1]
Flash Point 249 °C [3]
Density 0.898 g/cm? [1]
Vapor Pressure 5.7 mmHg at 25°C [3]
Solubility Insoluble in water [4]
CAS Number 464-17-5 [1][2]13]

Toxicological Information

Direct and comprehensive toxicological data for Bornylene is not readily available in published
literature. Therefore, the hazard assessment is informed by data on the structurally related and
well-studied compound, Norbornene. It is critical to handle Bornylene with the assumption that
it may possess similar toxicological properties.

2.1. Acute Toxicity

Acute toxicity refers to adverse effects occurring after a single dose or multiple doses within 24
hours.[5]

e Oral: No specific LD50 data is available for Bornylene. For the related compound
Norbornene, the oral LD50 in rats is reported as 11,300 mg/kg, and in mice as 13,000
mg/kg, suggesting low acute oral toxicity.[6]

e Dermal: No specific LD50 data is available for Bornylene. For Norbornene, the dermal LD50
in rabbits is greater than 5 ml/kg, indicating low acute dermal toxicity.[6]
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« Inhalation: No specific LC50 data is available for Bornylene. For Norbornene, the 4-hour
inhalation LC50 in rats is greater than 26.59 mg/L.[7]

2.2. Skin and Eye Irritation

» Skin Irritation: While no specific studies on Bornylene were found, related compounds like
5-ethylidene-2-norbornene and 5-vinyl-2-norbornene are moderately irritating to the skin in
rabbits, causing erythema and edema.[8] Therefore, it is prudent to assume Bornylene may
be a skin irritant.

o Eye Irritation: No specific data is available for Bornylene. Given the potential for skin
irritation, it should be considered a potential eye irritant.

2.3. Chronic Toxicity and Other Health Effects

There is no available data on the chronic toxicity, carcinogenicity, mutagenicity, or reproductive
toxicity of Bornylene.

Experimental Protocols

To determine the toxicological profile of a substance like Bornylene, standardized
experimental protocols are employed. The following are representative methodologies based
on OECD (Organisation for Economic Co-operation and Development) guidelines that would
be applicable.

3.1. Acute Oral Toxicity (Based on OECD Guideline 423: Acute Toxic Class Method)

This method uses a stepwise procedure with a small number of animals to classify a substance
into a toxicity category.[5]

e Animal Selection: Healthy, young adult rats of a single sex (typically females, as they are
often more sensitive) are used.[5]

e Housing and Fasting: Animals are housed in standard laboratory conditions and fasted (food,
but not water, withheld) overnight before dosing.[5]

o Dose Administration: The test substance is administered orally by gavage in a single dose.
The starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg)
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based on any existing information.[5]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.[5]

o Stepwise Procedure: The outcome of the first step (mortality or no mortality) determines the
next step, which may involve dosing at a higher or lower fixed dose level.[5]

o Endpoint: The result allows for the classification of the substance according to the Globally
Harmonised System (GHS) for chemical classification and labelling.[5]

3.2. Acute Dermal Toxicity (Based on OECD Guideline 402)

This guideline outlines a procedure for assessing acute toxicity via skin contact.[9]

Animal Selection: Healthy young adult rats, rabbits, or guinea pigs with intact skin are used.
[10]

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal
is clipped.[10]

o Dose Application: The test substance is applied uniformly over a clipped area of at least 10%
of the body surface. The area is then covered with a porous gauze dressing.[11]

o Exposure Duration: The substance is typically left in contact with the skin for 24 hours.[10]

o Observation: Animals are observed for signs of toxicity and skin reactions at regular intervals
for 14 days. Body weight is also monitored.[10]

o Endpoint: The study provides information on the health hazards associated with short-term
dermal exposure and can be used for GHS classification.[9]

3.3. In Vitro Skin Irritation (Based on OECD Guideline 439: Reconstructed Human Epidermis
Test)

This in vitro method is used to assess the skin irritation potential of a chemical, reducing the
need for animal testing.[12]
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o Test System: The test uses a commercially available reconstructed human epidermis (RhE)
model, which mimics the properties of human skin.[13]

o Application of Substance: The test chemical is applied topically to the surface of the RhE
tissue.[12]

 Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).[12]

 Viability Assessment: After exposure, the cell viability of the RhE tissue is determined using a
colorimetric assay (e.g., MTT assay).[12]

o Endpoint: A reduction in cell viability below a certain threshold (e.g., 50%) indicates that the
substance is a skin irritant.[12]

Hazard Identification and GHS Classification

Due to the lack of specific data for Bornylene, a definitive GHS classification cannot be
provided. However, based on its flammability and the potential for irritation inferred from related
compounds, a precautionary classification is recommended.

o Flammable Solids: Based on its flash point of 24.9 °C, Bornylene should be treated as a
flammable solid.

o Skin Irritation: Potentially Category 2 (irritant).

o Eye Irritation: Potentially Category 2A (irritant).

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with
Bornylene.

« Ventilation: Work with Bornylene in a well-ventilated area, preferably in a chemical fume
hood.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[14]
Use non-sparking tools.
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» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile gloves and a lab coat. Ensure gloves are compatible with the
substance.

o Respiratory Protection: If working outside of a fume hood or if dust is generated, use a
NIOSH-approved respirator with an appropriate cartridge.

o Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable solids.[15]

o Store away from incompatible materials such as strong oxidizing agents.

o Ground and bond containers when transferring material to prevent static discharge.[15]

First-Aid Measures

In case of exposure, immediate and appropriate first-aid is crucial.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[16]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes.[16]
Remove contaminated clothing. If irritation develops, seek medical attention. For flammable
solids, it is recommended to first brush off as much of the solid as possible before flushing
with water.[16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[16] Remove contact lenses if present and easy to do. Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.jjkellersafety.com/resources/articles/2025/follow-safe-handling-storage-practices-for-flammable-liquids
https://www.jjkellersafety.com/resources/articles/2025/follow-safe-handling-storage-practices-for-flammable-liquids
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill and Disposal Procedures

e Spill Response:

[¢]

Eliminate all ignition sources.

[¢]

Evacuate the area.

o

Wear appropriate PPE.

(¢]

For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.

o

For large spills, contain the spill and follow institutional emergency procedures.

» Disposal: Dispose of waste Bornylene and contaminated materials in accordance with local,
state, and federal regulations for hazardous waste.

Signaling Pathways and Experimental Workflows

Diagram 1: Generalized Acute Toxicity Testing Workflow
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Caption: A simplified workflow for acute toxicity testing of a chemical substance.
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Diagram 2: Emergency Response Logic for Bornylene Exposure
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Do NOT Induce Vomiting

Brush off Solid,
Flush with Water (15 min)

Flush Eyes with Water (15 min)

Move to Fresh Air

Seek Medical Attention

Click to download full resolution via product page
Caption: A decision-making flowchart for first-aid response to Bornylene exposure.

Disclaimer: This guide is intended for informational purposes for trained professionals and is
not a substitute for a formal safety data sheet (SDS). Users should always consult the specific
SDS for Bornylene provided by the supplier and adhere to all institutional and regulatory
safety guidelines. The toxicological information provided is based on inferences from
structurally related compounds and should be treated with caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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